4-Cyclopropoxy-5-ethyl-2-iodopyridine

• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-ethyl-2-iodopyridine
• InChI: InChI=1S/C10H12INO/c1-2-7-6-12-10(11)5-9(7)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: COLUBLDIOZZDLP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1OC2CC2)I

Description

4-Cyclopropoxy-5-ethyl-2-iodopyridine is a pyridine derivative featuring a cyclopropoxy ether at the 4-position, an ethyl group at the 5-position, and an iodine atom at the 2-position. Its molecular formula is C₁₁H₁₂INO₂, with a calculated molecular weight of 317.13 g/mol. This compound is structurally significant due to its combination of sterically demanding substituents (cyclopropoxy, ethyl) and a reactive iodine atom, which may facilitate cross-coupling reactions in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-5-ethyl-2-iodopyridine typically involves the iodination of a pyridine derivative. One common method is the halogenation of pyridine at the 2-position using iodotrimethylsilane as a catalyst . The reaction conditions often require a solvent such as dichloromethane and a temperature range of 0-25°C to achieve optimal yields.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-5-ethyl-2-iodopyridine may involve large-scale halogenation processes using similar reaction conditions but optimized for higher efficiency and yield. The use of continuous flow reactors and automated systems can enhance the scalability and reproducibility of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-5-ethyl-2-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom at the 2-position can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to remove the iodine atom.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiolate in polar aprotic solvents (e.g., DMF) are commonly used.

Oxidation: Oxidizing agents such as m-chloroperbenzoic acid (m-CPBA) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) are effective.

Major Products Formed

Substitution: Formation of 2-aminopyridine or 2-thiopyridine derivatives.

Oxidation: Formation of pyridine N-oxides.

Reduction: Formation of deiodinated pyridine derivatives.

Scientific Research Applications

4-Cyclopropoxy-5-ethyl-2-iodopyridine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays and as a precursor for bioactive molecules.

Medicine: Explored for its potential therapeutic properties, including antibacterial and antifungal activities.

Industry: Utilized in the development of advanced materials and as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-ethyl-2-iodopyridine involves its interaction with specific molecular targets. The iodine atom can participate in halogen bonding, influencing the compound’s binding affinity to proteins and enzymes. The cyclopropoxy and ethyl groups may enhance the compound’s lipophilicity, facilitating its passage through biological membranes .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
4-Cyclopropoxy-5-ethyl-2-iodopyridine	2-Iodo, 5-ethyl, 4-cyclopropoxy pyridine	C₁₁H₁₂INO₂	317.13	Reactive iodine, ether linkage	N/A
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2-Chloro, 6-methyl pyrimidine, carboxylic acid	C₇H₇ClN₂O₂	186.5	Chlorine substituent, acidic moiety
(4aR)-1-[(2,3-Difluoro-4-iodophenyl)methyl]-... (Patent Example)	4-Iodophenyl, ester group, fluorinated	Complex	~456 (LC-MS: m/z 457)	Aromatic iodine, ester functionality
(5S)-5-({[6-(2-Cyclopropylpyrimidin-5-yl)-... (Example 4)	Cyclopropylpyrimidinyl, sulfonyl chloride	C₂₃H₂₅N₅O₄S	456.5	Sulfonyl chloride, cyclopropane

Key Observations:

• Iodine Positioning : The target compound’s iodine is on a pyridine ring, whereas the patent example in features iodine on a difluorophenyl ring. Pyridine’s electron-deficient nature may enhance iodine’s reactivity in nucleophilic substitutions compared to phenyl derivatives .
• Cyclopropane Motifs : The cyclopropoxy group in the target compound contrasts with the cyclopropylpyrimidinyl group in . The ether linkage (cyclopropoxy) may confer greater hydrolytic stability compared to sulfonyl chlorides .

Physicochemical Properties

• Molecular Weight : At 317.13 g/mol, the target compound is lighter than the sulfonyl chloride derivative in (456.5 g/mol) but heavier than the pyrimidine-carboxylic acid in (186.5 g/mol). This reflects differences in functional group complexity .
• This contrasts with the polar carboxylic acid in , which is likely water-soluble .